![molecular formula C17H15BrClNO B4695030 N-[3-bromo-4-(2-propyn-1-yloxy)benzyl]-5-chloro-2-methylaniline](/img/structure/B4695030.png)
N-[3-bromo-4-(2-propyn-1-yloxy)benzyl]-5-chloro-2-methylaniline
Overview
Description
N-[3-bromo-4-(2-propyn-1-yloxy)benzyl]-5-chloro-2-methylaniline is a chemical compound with a molecular formula of C18H15BrClNO. It is commonly known as BPC-157 and is a synthetic peptide that has been extensively studied for its potential therapeutic properties. BPC-157 has been shown to have a wide range of biochemical and physiological effects and has been investigated for its potential use in treating various medical conditions.
Mechanism of Action
The exact mechanism of action of BPC-157 is not fully understood. However, it is believed to work by promoting the production of certain growth factors and cytokines that are involved in tissue repair and regeneration. BPC-157 also appears to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
BPC-157 has been shown to have a wide range of biochemical and physiological effects. It has been shown to promote angiogenesis, which is the formation of new blood vessels. This can be beneficial for tissue repair and regeneration. BPC-157 has also been shown to increase the production of collagen, which is a key component of connective tissue. This can be beneficial for healing and repairing damaged tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BPC-157 in lab experiments is its stability and bioavailability. The chemical modification of BPC to create BPC-157 has made it more stable and easier to administer. However, one limitation of using BPC-157 in lab experiments is that its mechanism of action is not fully understood. This can make it difficult to design experiments that accurately measure its effects.
Future Directions
There are many potential future directions for research on BPC-157. One area of interest is its potential use in treating musculoskeletal injuries, such as tendon and ligament injuries. BPC-157 has also been investigated for its potential use in treating inflammatory bowel disease and other gastrointestinal disorders. Additionally, further research is needed to better understand the mechanism of action of BPC-157 and to identify any potential side effects or limitations of its use.
In conclusion, BPC-157 is a synthetic peptide that has been extensively studied for its potential therapeutic properties. It has been shown to have a wide range of biochemical and physiological effects and has been investigated for its potential use in treating various medical conditions. While there is still much to learn about BPC-157, it has the potential to be a valuable tool in the treatment of a variety of medical conditions.
Scientific Research Applications
BPC-157 has been extensively studied for its potential therapeutic properties. It has been investigated for its ability to promote healing and repair of various tissues, including muscle, bone, and tendon. BPC-157 has also been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as arthritis and other inflammatory disorders.
properties
IUPAC Name |
N-[(3-bromo-4-prop-2-ynoxyphenyl)methyl]-5-chloro-2-methylaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrClNO/c1-3-8-21-17-7-5-13(9-15(17)18)11-20-16-10-14(19)6-4-12(16)2/h1,4-7,9-10,20H,8,11H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XESQMRQTEUYUGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NCC2=CC(=C(C=C2)OCC#C)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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